molecular formula C14H10N2O4S B8804018 4-(1,3-Dioxoisoindolin-2-yl)benzenesulfonamide CAS No. 4479-70-3

4-(1,3-Dioxoisoindolin-2-yl)benzenesulfonamide

Cat. No.: B8804018
CAS No.: 4479-70-3
M. Wt: 302.31 g/mol
InChI Key: OUGLLSMFRGBCIL-UHFFFAOYSA-N
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Description

4-(1,3-Dioxoisoindolin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H10N2O4S and its molecular weight is 302.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

4479-70-3

Molecular Formula

C14H10N2O4S

Molecular Weight

302.31 g/mol

IUPAC Name

4-(1,3-dioxoisoindol-2-yl)benzenesulfonamide

InChI

InChI=1S/C14H10N2O4S/c15-21(19,20)10-7-5-9(6-8-10)16-13(17)11-3-1-2-4-12(11)14(16)18/h1-8H,(H2,15,19,20)

InChI Key

OUGLLSMFRGBCIL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.0 g (5.8 mmol) of p-aminophenylsulfonamide in 3.6 mL of pyridine was added 878 μL (6.1 mmol) of phthalic dichloride. After heating to 60° C. for 18 h, the solution was poured into 1N HCl, cooled to 0° C., the precipitate was collected by filtration, and dried under vacuum to give 1.58 g (90%) of the titled compound.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
878 μL
Type
reactant
Reaction Step One
Quantity
3.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
90%

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